Cas no 33081-13-9 (5-Pyrimidinecarboxylic acid, 1,4-dihydro-2-(methylthio)-4-oxo-, methylester)

5-Pyrimidinecarboxylic acid, 1,4-dihydro-2-(methylthio)-4-oxo-, methylester structure
33081-13-9 structure
Product Name:5-Pyrimidinecarboxylic acid, 1,4-dihydro-2-(methylthio)-4-oxo-, methylester
CAS No:33081-13-9
MF:C7H8N2O3S
MW:200.215020179749
CID:1455232
Update Time:2022-07-26

5-Pyrimidinecarboxylic acid, 1,4-dihydro-2-(methylthio)-4-oxo-, methylester Chemical and Physical Properties

Names and Identifiers

    • 5-Pyrimidinecarboxylic acid, 1,4-dihydro-2-(methylthio)-4-oxo-, methylester
    • 2-methylsulfanyl-6-oxo-1,6-dihydro-pyrimidine-5-carboxylic acid methyl ester
    • 5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(methylthio)-6-oxo-, methyl ester
    • Inchi: 1S/C7H8N2O3S/c1-12-6(11)4-3-8-7(13-2)9-5(4)10/h3H,1-2H3,(H,8,9,10)
    • InChI Key: JVYCZFNVBNNJAC-UHFFFAOYSA-N
    • SMILES: C1(SC)NC(=O)C(C(OC)=O)=CN=1

Computed Properties

  • Exact Mass: 200.026
  • Monoisotopic Mass: 200.026
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

5-Pyrimidinecarboxylic acid, 1,4-dihydro-2-(methylthio)-4-oxo-, methylester Pricemore >>

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